Cas no 25832-47-7 (1H-Pyrazole,3-(1,3-butadiyn-1-yl)-1-methyl-)

• Product Name: 1H-Pyrazole,3-(1,3-butadiyn-1-yl)-1-methyl-
• CAS No: 25832-47-7
• MF: C₈H₆N₂
• MW: 130.146641254425
• CID: 242360
• Update Time: 2024-01-26

1H-Pyrazole,3-(1,3-butadiyn-1-yl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(1,3-butadiyn-1-yl)-1-methyl-
• Pyrazole,3-butadiynyl-1-methyl- (8CI)
• Pyrazole, 3-butadiynyl-1-methyl- (8CI)
• 1H-Pyrazole, 3-(1,3-butadiyn-1-yl)-1-methyl-

• Inchi： 1S/C8H6N2/c1-3-4-5-8-6-7-10(2)9-8/h1,6-7H,2H3
• InChI Key： MEMZHHCIRHVHPM-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C#CC#C)=N1

Computed Properties

• Exact Mass: 130.05318
• Monoisotopic Mass: 130.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• PSA: 17.82